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Compound of Interest

Compound Name: 2-Picolineborane

CAS No.: 3999-38-0

Cat. No.: B1247430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-picolineborane as

a mild, efficient, and safe reducing agent for the reduction of imines and enamines, with a

primary focus on its well-documented application in one-pot reductive amination reactions.

Introduction
2-Picolineborane (pic-BH3) is a stable, crystalline solid that has emerged as a superior

alternative to traditional reducing agents like sodium cyanoborohydride (NaBH3CN) and

sodium triacetoxyborohydride [NaBH(OAc)3] for the reductive amination of aldehydes and

ketones.[1][2] Its notable advantages include:

Enhanced Safety: 2-Picolineborane is non-toxic and avoids the generation of hazardous

byproducts such as hydrogen cyanide, making it a "greener" and safer reagent for both

laboratory and industrial applications.[3][4]
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Stability: It is a stable solid that can be stored for extended periods without significant

decomposition.[5]

Versatility in Solvents: The reagent is effective in a variety of solvents, including methanol,

water, and even under solvent-free (neat) conditions, offering significant flexibility in process

development.[6]

High Selectivity: 2-Picolineborane demonstrates excellent chemoselectivity by reducing the

iminium ion intermediate much faster than the starting carbonyl compound, minimizing the

formation of alcohol byproducts.[7]

This document provides detailed protocols and quantitative data for the application of 2-
picolineborane in the synthesis of amines through the reduction of imines and enamines.

Data Presentation
The following tables summarize the quantitative data for the one-pot reductive amination of

various aldehydes and ketones with a range of amines using 2-picolineborane. The data is

primarily extracted from the seminal work by Sato et al. (2004).

Table 1: Reductive Amination in Methanol
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Entry
Carbonyl
Compound

Amine Time (h) Yield (%)

1 Benzaldehyde Aniline 2 98

2 Benzaldehyde Benzylamine 1.5 95

3

4-

Methoxybenzald

ehyde

Aniline 2 97

4

4-

Nitrobenzaldehy

de

Benzylamine 1.5 96

5 Cyclohexanone Aniline 3 92

6 Cyclohexanone Morpholine 2.5 94

7 Acetophenone Aniline 24 85

8 Acetophenone Benzylamine 24 88

Reaction Conditions: Carbonyl compound (1 mmol), amine (1 mmol), 2-picolineborane (1

mmol), and acetic acid (0.1 mL) in methanol (5 mL) at room temperature.

Table 2: Reductive Amination in Water
Entry

Carbonyl
Compound

Amine Time (h) Yield (%)

1 Benzaldehyde Aniline 3 95

2

4-

Chlorobenzaldeh

yde

Aniline 3 94

3 Cyclohexanone Benzylamine 4 91

4
2-

Naphthaldehyde
Aniline 3.5 95
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Reaction Conditions: Carbonyl compound (1 mmol), amine (1 mmol), 2-picolineborane (1

mmol), and acetic acid (0.1 mL) in water (5 mL) at room temperature. Note: Reactions with

highly water-soluble amines may result in lower yields.

Table 3: Reductive Amination under Neat Conditions
Entry

Carbonyl
Compound

Amine Time (h) Yield (%)

1 Benzaldehyde Aniline 0.5 98

2

4-

Methylbenzaldeh

yde

Benzylamine 0.5 97

3 Cyclohexanone Aniline 1 95

Reaction Conditions: Carbonyl compound (1 mmol), amine (1 mmol), 2-picolineborane (1

mmol), and acetic acid (0.1 mL) stirred at room temperature.

Experimental Protocols
Protocol 1: General Procedure for One-Pot Reductive
Amination in Methanol
This protocol is a representative example for the synthesis of N-benzylaniline.

Materials:

Benzaldehyde

Aniline

2-Picolineborane

Glacial Acetic Acid

Methanol

Saturated Sodium Bicarbonate Solution
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Ethyl Acetate

Anhydrous Sodium Sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for extraction and purification

Procedure:

To a solution of benzaldehyde (1.0 mmol, 0.102 mL) and aniline (1.0 mmol, 0.091 mL) in

methanol (5 mL) in a round-bottom flask, add glacial acetic acid (0.1 mL).

Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine

intermediate.

Add 2-picolineborane (1.0 mmol, 107 mg) portion-wise to the stirred solution.

Continue stirring the reaction mixture at room temperature for 2 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of a saturated sodium

bicarbonate solution until gas evolution ceases.

Extract the aqueous layer with ethyl acetate (3 x 15 mL).

Combine the organic layers and wash with brine (20 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate) to afford the desired N-benzylaniline.
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Protocol 2: Generalized Procedure for the Reduction of
a Pre-formed Imine
While the primary application of 2-picolineborane is in one-pot reductive aminations, it can

also be used for the reduction of isolated imines. This is a generalized protocol that may

require optimization depending on the specific substrate.

Materials:

Pre-formed imine (e.g., N-benzylideneaniline)

2-Picolineborane

Methanol

Saturated Sodium Bicarbonate Solution

Ethyl Acetate

Anhydrous Sodium Sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for extraction and purification

Procedure:

Dissolve the pre-formed imine (1.0 mmol) in methanol (5 mL) in a round-bottom flask.

Add 2-picolineborane (1.0-1.2 mmol) portion-wise to the stirred solution at room

temperature.

Stir the reaction mixture at room temperature. The reaction time can vary from 1 to 24 hours

depending on the reactivity of the imine. Monitor the reaction progress by TLC.

Upon completion, quench the reaction with a saturated sodium bicarbonate solution.
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Extract the product with ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the product by column chromatography or recrystallization.

Protocol 3: Generalized Procedure for the Reduction of
an Enamine
Similar to pre-formed imines, the reduction of isolated enamines with 2-picolineborane is not

extensively documented. The following is a generalized protocol that may require optimization.

An acidic workup is typically required to hydrolyze the intermediate borane-amine complex and

protonate the resulting amine.

Materials:

Enamine (e.g., 1-(cyclohex-1-en-1-yl)pyrrolidine)

2-Picolineborane

Methanol or Tetrahydrofuran (THF)

Aqueous Hydrochloric Acid (e.g., 1 M HCl)

Aqueous Sodium Hydroxide (e.g., 1 M NaOH)

Diethyl Ether or Ethyl Acetate

Anhydrous Sodium Sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for extraction and purification

Procedure:
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Dissolve the enamine (1.0 mmol) in methanol or THF (5 mL) in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon).

Add 2-picolineborane (1.0-1.5 mmol) portion-wise to the stirred solution at room

temperature.

Stir the reaction mixture at room temperature until the starting enamine is consumed

(monitor by TLC or GC-MS). Reaction times may vary.

After the reduction is complete, cool the reaction mixture in an ice bath and cautiously

quench by the slow addition of 1 M HCl to hydrolyze the borane-amine complex and

neutralize any excess reducing agent.

Stir the mixture for a short period (e.g., 30 minutes).

Basify the aqueous solution with 1 M NaOH until a pH of >10 is reached.

Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 15 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the resulting amine by column chromatography or distillation.

Mandatory Visualizations
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Aldehyde or Ketone
(R1, R2 = H, Alkyl, Aryl)

Hemiaminal Intermediate

+ Amine
- H2O

Primary or Secondary Amine
(R3, R4 = H, Alkyl, Aryl) Iminium Ion

Protonation & Dehydration
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2-Picolineborane
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Start: Aldehyde/Ketone + Amine

Add Solvent (e.g., MeOH) & Acid Catalyst

Stir for Imine Formation

Add 2-Picolineborane

Stir for Reduction

Quench Reaction

Aqueous Workup & Extraction

Purification

Final Amine Product
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2-Picolineborane
Reduction

Secondary Amines Tertiary Amines

Aldehydes
(Aromatic & Aliphatic)

Ketones
(Cyclic & Acyclic)

Primary Amines
(Aromatic & Aliphatic)

Secondary Amines
(e.g., Morpholine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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